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Compound of Interest

Compound Name: 2,5,5-Trimethylheptane

Cat. No.: B073589 Get Quote

The degree of branching in decane isomers directly impacts their physical properties.

Increased branching generally leads to a lower boiling point and melting point, as well as

decreased density and viscosity. This is primarily due to the reduction in surface area, which

diminishes the strength of intermolecular van der Waals forces.[1][4] The following table

summarizes the key physical properties of n-decane and three representative branched

isomers.

Property n-Decane
2-
Methylnonane

2,2-
Dimethyloctan
e

2,2,3,3-
Tetramethylhe
xane

Molecular

Formula
C₁₀H₂₂ C₁₀H₂₂ C₁₀H₂₂ C₁₀H₂₂

Boiling Point (°C) 174.1[5] 166-169[2] 154-155[6][7] 160.33[8]

Melting Point

(°C)
-29.7[8] -74.65[2] N/A -53.99[9]

Density (g/mL at

20°C)
0.730 0.726[2] 0.725[7] 0.761

Logical Frameworks and Workflows
The selection and characterization of a specific decane isomer for a particular application

follow a structured process. The diagrams below, generated using Graphviz, illustrate the

classification of decane isomers and a typical experimental workflow for their characterization.
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Classification of Decane Isomers

Decane (C₁₀H₂₂)

Nonane Backbone
(e.g., 2-Methylnonane)

Single Branch

Octane Backbone
(e.g., Dimethyloctanes)

Multiple Branches

Heptane Backbone
(e.g., Trimethylheptanes)

Multiple Branches

Hexane Backbone
(e.g., Tetramethylhexanes)

Highly Branched

Pentane Backbone
(e.g., Pentamethylpentanes)

Highly Branched
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Experimental Workflow for Isomer Characterization

Sample Acquisition
(Decane Isomer Mixture)

Purification
(e.g., Fractional Distillation)

Purity Assessment
(Gas Chromatography)

Physicochemical Property Measurement

Boiling Point Melting Point Density Viscosity Surface Tension

Data Analysis and
Comparative Assessment
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Conceptual Influence of Isomer Properties on Drug Formulation

Decane Isomer Properties
(Viscosity, Polarity, etc.)

API Solubility Formulation Stability Drug Release Profile

Drug Product Formulation

Therapeutic Performance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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